Palladium Palladium For updated SDS information please visit www. goodfellow. com
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Palladium and its alloys are used for hydrogen purification in fuel cells. Energy dispersive x-ray diffraction during electrochemical loading of palladium foils with hydrogen and deuterium was studied. Palladium foil was tested as a catalyst for Suzuki-Miyaura cross coupling reaction.
Average particle size determined by Fisher sub-sieve sizer
Palladium is an element with atomic symbol Pd, atomic number 46, and atomic weight 106.42.
Palladium, also known as 46PD or paladio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Palladium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, palladium can be found in a number of food items such as potato, garden onion, italian sweet red pepper, and yellow zucchini. This makes palladium a potential biomarker for the consumption of these food products. Palladium is a potentially toxic compound.
Palladium is chemical element (nickel group element atom) with atomic number 46. It is a nickel group element atom, a platinum group metal atom and a metal allergen.
Brand Name: Vulcanchem
CAS No.: 7440-05-3
VCID: VC20856714
InChI: InChI=1S/Pd
SMILES: [Pd]
Molecular Formula: Pd
Molecular Weight: 106.4 g/mol

Palladium

CAS No.: 7440-05-3

Cat. No.: VC20856714

Molecular Formula: Pd

Molecular Weight: 106.4 g/mol

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Palladium - 7440-05-3

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Description For updated SDS information please visit www. goodfellow. com
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Palladium and its alloys are used for hydrogen purification in fuel cells. Energy dispersive x-ray diffraction during electrochemical loading of palladium foils with hydrogen and deuterium was studied. Palladium foil was tested as a catalyst for Suzuki-Miyaura cross coupling reaction.
Average particle size determined by Fisher sub-sieve sizer
Palladium is an element with atomic symbol Pd, atomic number 46, and atomic weight 106.42.
Palladium, also known as 46PD or paladio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Palladium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, palladium can be found in a number of food items such as potato, garden onion, italian sweet red pepper, and yellow zucchini. This makes palladium a potential biomarker for the consumption of these food products. Palladium is a potentially toxic compound.
Palladium is chemical element (nickel group element atom) with atomic number 46. It is a nickel group element atom, a platinum group metal atom and a metal allergen.
CAS No. 7440-05-3
Molecular Formula Pd
Molecular Weight 106.4 g/mol
IUPAC Name palladium
Standard InChI InChI=1S/Pd
Standard InChI Key KDLHZDBZIXYQEI-UHFFFAOYSA-N
SMILES [Pd]
Canonical SMILES [Pd]
Boiling Point 2963 °C
Colorform Silver-white, ductile metal
Steel white
Silver-white metal; cubic
Melting Point 1554.9 °C
1554.9°C

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